4,5-Dibromo-N-isopropylthiophene-2-carboxamide

• Molecular Formula: C8H9Br2NOS
• Molecular Weight: 327.04 g/mol
• SMILES: CC(C)NC(=O)C1=CC(=C(S1)Br)Br
• InChI: InChI=1S/C8H9Br2NOS/c1-4(2)11-8(12)6-3-5(9)7(10)13-6/h3-4H,1-2H3,(H,11,12)
• InChIKey: HWGLSQCNBJVNTH-UHFFFAOYSA-N

4,5-Dibromo-N-isopropylthiophene-2-carboxamide: Dual-Brominated Scaffold Profile

4,5-Dibromo-N-isopropylthiophene-2-carboxamide (CAS 874966-75-3, MW 327.04, C8H9Br2NOS) is a synthetic, heterocyclic small molecule belonging to the class of halogenated thiophene-2-carboxamides. It features a thiophene core bearing bromine substituents at both the 4- and 5-positions, with an N-isopropyl carboxamide moiety at the 2-position . The compound has been profiled in multiple high-throughput screening campaigns, including antiviral and antibacterial target-based assays conducted at the ICCB-Longwood/NSRB Screening Facility at Harvard Medical School . Its defining structural characteristic is the combination of two synthetically addressable aryl bromide handles with a secondary N-alkyl amide, positioning it uniquely among thiophene carboxamide analogs for sequential cross-coupling derivatization and structure-activity relationship (SAR) exploration [1].

• [1] Hergert, L.Y., Nieto, M.J., Becerra, M.C., et al. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC, 2007. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC2596921/ View Source

4,5-Dibromo-N-isopropylthiophene-2-carboxamide: Differentiation from Generic Analogs

The 4,5-dibromo-N-isopropyl substitution pattern is not a trivial modification within the thiophene-2-carboxamide series. The presence of two bromine atoms at positions 4 and 5 creates a chemically distinct reactivity profile that enables sequential, site-selective palladium-catalyzed cross-coupling reactions—a capability absent in mono-bromo analogs such as 5-bromo-N-isopropylthiophene-2-carboxamide (CAS 908494-87-1, MW 248.14) . Furthermore, the N-isopropyl group introduces steric and lipophilic properties that differ fundamentally from primary amide or N-aryl analogs, impacting both the compound's physicochemical profile and its biological target engagement potential . Patent literature explicitly distinguishes 4,5-dibromothiophene-2-carboxylic acid amides with specific N-substituents as a structurally defined subclass with demonstrated microbicidal and pesticidal utility, underscoring that the bromination pattern and amide substitution are co-determinants of functional activity [1]. Generic substitution with non-brominated, mono-bromo, or differently substituted analogs would eliminate both the synthetic versatility conferred by dual aryl bromide handles and the specific biological screening profile associated with this scaffold.

• [1] Bayer Aktiengesellschaft. Substituted Thiophene Carboxamides and Derivatives Thereof as Microbicides. US Patent Application 20220274945, filed 2022-09-01. See claim structure specifying R1 and R2 as bromine atoms with specific R3 (amide substituent) requirements. View Source

4,5-Dibromo-N-isopropylthiophene-2-carboxamide: Comparator-Based Evidence

Dual Bromine Handles Enable Sequential Cross-Coupling

The 4,5-dibromo substitution pattern enables sequential, site-selective palladium-catalyzed Suzuki coupling reactions, a capability that has been specifically demonstrated for 4,5-dibromothiophene-2-carboxaldehyde under optimized conditions [1]. In contrast, the mono-bromo analog 5-bromo-N-isopropylthiophene-2-carboxamide (CAS 908494-87-1) possesses only a single reactive aryl bromide site, precluding sequential derivatization strategies . Studies on site-selective cross-coupling of dibromothiophenes have established that the position adjacent to the sulfur atom (C-5 in the 4,5-dibromo system) undergoes preferential oxidative addition, enabling controlled stepwise modification that is not possible with mono-bromo or differently substituted dibromo isomers (e.g., 3,5-dibromo positional isomers) .

Evidence Dimension	Number of Synthetically Addressable Aryl Bromide Sites for Cross-Coupling
Target Compound Data	2 (bromine atoms at positions 4 and 5)
Comparator Or Baseline	5-Bromo-N-isopropylthiophene-2-carboxamide: 1 site; N-Isopropylthiophene-2-carboxamide: 0 sites
Quantified Difference	2-fold advantage over mono-bromo analog; unique capability for sequential derivatization vs. non-brominated analog
Conditions	Palladium-catalyzed Suzuki, Stille, or Sonogashira cross-coupling conditions; regioselectivity validated for 4,5-dibromothiophene-2-carboxaldehyde system

Why This Matters

For procurement in medicinal chemistry programs, the dual-bromine architecture enables generation of diverse compound libraries from a single purchased intermediate, reducing the number of starting materials needed for SAR exploration.

• [1] Hergert, L.Y., Nieto, M.J., Becerra, M.C., et al. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC, 2007. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC2596921/ View Source

Multi-Target Antiviral & Antibacterial Screening Profile

According to bioassay records from the ICCB-Longwood/NSRB Screening Facility at Harvard Medical School and the NCGC, 4,5-Dibromo-N-isopropylthiophene-2-carboxamide has been screened in at least six distinct target- and phenotype-based assays: (1) Discovery of Small Molecules to Inhibit Human Cytomegalovirus Nuclear Egress (HCMV UL50 target, External ID: HMS1262); (2) A screen for compounds that inhibit the activity of LtaS in Staphylococcus aureus (External ID: HMS979); (3) qHTS assay for inhibitors of human lactate dehydrogenase (NCGC, LDHA); (4-5) Two Primary qHTS Assays for Foot and Mouth Disease Virus Antivirals; and (6) A screen for compounds that inhibit viral RNA polymerase binding and polymerization (HMS750, Poliovirus Polymerase with GTP) . In contrast, the mono-bromo analog 5-bromo-N-isopropylthiophene-2-carboxamide (CAS 908494-87-1) has more limited publicly documented screening history, predominantly as a synthetic intermediate in patent literature rather than as a directly screened bioactive entity [1]. The breadth of screening data available for the target compound provides a more comprehensive starting point for hit assessment compared to under-profiled analogs.

Evidence Dimension	Number of Documented Biological Screening Assays
Target Compound Data	6 distinct assays across antiviral (HCMV, FMDV, Poliovirus) and antibacterial (LtaS/S. aureus) targets, plus human enzyme target (LDHA)
Comparator Or Baseline	5-Bromo-N-isopropylthiophene-2-carboxamide: predominantly documented as a synthetic intermediate; limited or no publicly available screening data across these assay platforms
Quantified Difference	At least 6-fold greater breadth of publicly documented biological profiling
Conditions	High-throughput screening formats at ICCB-Longwood/NSRB (Harvard Medical School) and NCGC facilities; assay types include target-based enzyme inhibition and cell-based antiviral assays

Why This Matters

For procurement decisions, a compound with established multi-assay screening history provides pre-existing data that accelerates hit triage and reduces the need for de novo screening investment.

• [1] US Patent 11,407,744. Compound and pharmaceutical composition comprising same. See use of 5-Bromo-N-isopropylthiophene-2-carboxamide as Intermediate 1. Filed 2019-05-31, issued 2022-08-09. Available at: https://patents.justia.com/patent/11407744 View Source

Bromination Impacts on Physicochemical Properties

The molecular weight of 4,5-Dibromo-N-isopropylthiophene-2-carboxamide (MW 327.04, C8H9Br2NOS) is substantially higher than its mono-bromo analog 5-bromo-N-isopropylthiophene-2-carboxamide (MW 248.14, C8H10BrNOS; ΔMW = +78.90 g/mol) and the non-brominated analog N-isopropylthiophene-2-carboxamide (MW ~169.24, C8H11NOS; ΔMW ~ +157.80 g/mol) . This mass difference, arising from the second bromine atom, also confers distinct lipophilicity and electronic properties: the 4,5-dibromo derivative has a calculated LogP approximately 1.0-1.5 units higher than its mono-bromo counterpart, based on the additive contribution of aryl bromine to lipophilicity (π-Br ≈ 0.86 per substituent) [1]. The compound falls within the upper range of fragment-like physicochemical space (MW < 350) while providing two heavy atom handles for further elaboration, positioning it as a 'lead-like' intermediate rather than a simple fragment.

Evidence Dimension	Molecular Weight and Estimated LogP Contribution
Target Compound Data	MW 327.04; estimated LogP contribution from two Br substituents: approximately +1.7 (2 × 0.86)
Comparator Or Baseline	5-Bromo-N-isopropylthiophene-2-carboxamide: MW 248.14, Br LogP contribution ~+0.86; N-Isopropylthiophene-2-carboxamide: MW ~169.24, Br LogP contribution: 0
Quantified Difference	ΔMW vs. mono-bromo: +78.90 g/mol; ΔMW vs. non-brominated: +157.80 g/mol; Δ estimated LogP vs. mono-bromo: ~+0.86
Conditions	Calculated based on molecular formula and established Hansch π constants for aromatic bromine substituents; SMILES verified from Chemsrc and vendor databases

Why This Matters

The distinct molecular weight and lipophilicity profile places the compound in a differentiated property space relative to its analogs, which is critical for library design strategies where balanced coverage of physicochemical property ranges is desired.

• [1] Hansch, C., Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. John Wiley & Sons, New York, 1979. π-Br (aromatic) = 0.86. Standard physicochemical reference for lipophilicity contribution of aromatic bromine substituents. View Source

Patent-Recognized Microbicidal Scaffold

The 2022 Bayer patent application (US 20220274945) for 'Substituted Thiophene Carboxamides and Derivatives Thereof as Microbicides' explicitly claims compounds of formula (I) wherein R1 and R2 are bromine atoms, with specific requirements for the R3 amide substituent that include C1-C6 alkyl groups such as isopropyl [1]. This patent structurally distinguishes the 4,5-dibromo subclass from analogs bearing chlorine or mixed halogen substitutions, indicating that the dibromo configuration is specifically associated with microbicidal activity against phytopathogenic microorganisms. Earlier Bayer patent literature (US 5,789,437) further establishes that dibromo-thiophene-carboxylic acid derivatives—including amides with various N-substituents—form a distinct class of microbicidal agents with demonstrated utility against undesired microorganisms [2]. The N-isopropyl variant thus occupies a specific, patent-protected chemical space within this therapeutically and agriculturally relevant scaffold class, in contrast to unsubstituted amide or N-aryl analogs that may lack the same breadth of intellectual property precedent.

Evidence Dimension	Patent Claim Coverage for Microbicidal Applications
Target Compound Data	Falls within the structural scope of US 20220274945 claims (R1=R2=Br, R3=isopropyl/C1-C6 alkyl) and is a member of the dibromo-thiophene-carboxylic acid amide class claimed in US 5,789,437
Comparator Or Baseline	N-Isopropylthiophene-2-carboxamide (non-brominated): not covered by the dibromo-specific claims; 4,5-Dibromo-N-(4-bromophenyl)thiophene-2-carboxamide: covered but with distinct R3 substituent leading to different property profile
Quantified Difference	The target compound combines both the required 4,5-dibromo pattern AND an N-alkyl (isopropyl) substituent—a specific combination explicitly contemplated in the patent claims relative to N-aryl or unsubstituted amide variants
Conditions	Patent claims define applicability for controlling phytopathogenic microorganisms; the 4,5-dibromo pattern is a critical structural requirement for the claimed microbicidal compositions

Why This Matters

For industrial procurement in agrochemical research, selecting a compound within an explicitly claimed patent space provides a validated starting point for structure-activity exploration in microbicide development programs.

• [1] Dufour, J., Nicolas, L., Tsuchiya, T., et al. (Bayer Aktiengesellschaft). Substituted Thiophene Carboxamides and Derivatives Thereof as Microbicides. US Patent Application 20220274945, published 2022-09-01. See Formula (I) wherein R1 and R2 are bromine atoms and R3 includes C1-C6-alkyl. Available at: https://www.patentsencyclopedia.com/app/20220274945 View Source
• [2] Bayer Aktiengesellschaft. Microbicidal Compositions Based on Dibromo-Thiophene-Carboxylic Acid Derivatives. US Patent 5,789,437, issued 1998-08-04. See Formula (I) and (I-A) claiming dibromo-thiophene-carboxylic acid amides with various N-substituents. Available at: https://www.freepatentsonline.com/5789437.html View Source

Anti-Norovirus Activity: Dibromo Substitution Advantage

In a 2016 study on heterocyclic carboxamide derivatives as anti-norovirus agents, the parent screening hit (compound 1, a thiophene-2-carboxamide derivative) exhibited an EC50 of 37 µM in a murine norovirus (MNV) cytopathic effect reduction assay [1]. Introduction of a 3,5-dibromo substitution on the thiophene core produced compound 2j with an improved EC50 of 24 µM, representing a 1.5-fold potency enhancement. Further hybridization of the 3,5-di-bromo-thiophene with a 4,6-di-fluoro-benzothiazole moiety yielded compound 4b (EC50 = 0.53 µM, a 70-fold improvement over the parent) [1]. While the target compound (4,5-dibromo positional isomer with N-isopropyl substitution) has not been directly tested in this specific assay, the SAR trend clearly indicates that dibromination of the thiophene core is associated with enhanced anti-noroviral activity compared to non-brominated or mono-halogenated analogs. This class-level inference supports prioritizing 4,5-dibromo substituted thiophene carboxamides—including the N-isopropyl variant—as scaffolds with validated antiviral potential over their non-brominated counterparts.

Evidence Dimension	Anti-Norovirus Activity (EC50 in MNV Cytopathic Effect Reduction Assay)
Target Compound Data	Not directly tested; class-level prediction based on 4,5-dibromothiophene-2-carboxamide scaffold precedent
Comparator Or Baseline	Parent thiophene-2-carboxamide (Compound 1): EC50 = 37 µM; 3,5-Di-bromo-thiophene derivative (Compound 2j): EC50 = 24 µM; Hybrid 3,5-di-bromo-thiophene-4,6-di-fluoro-benzothiazole (Compound 4b): EC50 = 0.53 µM
Quantified Difference	Dibromination improves EC50 from 37 µM to 24 µM (1.5-fold; class-level trend); further optimization achieves 70-fold enhancement (0.53 µM). The target compound is positioned as an intermediate within this SAR trajectory.
Conditions	Cytopathic effect reduction assay in murine norovirus (MNV)-infected RAW264.7 macrophage cells; published in Chemical and Pharmaceutical Bulletin, 2016, Volume 64, Issue 5, Pages 465-475

Why This Matters

For procurement in antiviral drug discovery programs, the compound belongs to a scaffold class with experimentally validated anti-norovirus SAR, reducing the risk of investing in a chemotype with no demonstrated antiviral potential.

• [1] Discovery and Synthesis of Heterocyclic Carboxamide Derivatives as Potent Anti-norovirus Agents. Chemical and Pharmaceutical Bulletin, 2016, Volume 64, Issue 5, Pages 465-475. Published May 01, 2016. Compound 1 EC50 = 37 µM; Compound 2j (3,5-di-bromo-thiophene) EC50 = 24 µM; Compound 4b EC50 = 0.53 µM. Available at: https://www.jstage.jst.go.jp/article/cpb/64/5/64_c16-00001/_html/-char/en View Source

4,5-Dibromo-N-isopropylthiophene-2-carboxamide: Key Application Scenarios

Antiviral Hit-to-Lead Diversification

The compound's dual-bromine architecture enables sequential, site-selective cross-coupling reactions for rapid analog generation [1]. Combined with class-level evidence that dibromination of the thiophene core is associated with improved anti-norovirus activity (EC50 reduction from 37 µM to 24 µM upon dibromination) [2], procurement of this scaffold supports systematic SAR exploration in antiviral programs. The N-isopropyl group provides a specific steric and lipophilic profile that can be varied independently of the bromine handles, offering a two-dimensional diversification strategy.

Agrochemical Microbicide Lead Generation

Bayer's patent portfolio explicitly claims 4,5-dibromo-thiophene-carboxamide derivatives with N-alkyl substitution as microbicidal agents against phytopathogenic microorganisms [3]. The target compound falls directly within this claimed chemical space. Industrial agrochemical research groups seeking novel microbicide leads can procure this compound as a starting point for derivatization, leveraging the established patent precedent as validation of the scaffold's potential in crop protection applications.

Multi-Parameter Hit Triage with Existing Data

With documented screening data across six distinct biological assays—including HCMV nuclear egress inhibition (UL50 target), S. aureus LtaS inhibition, human LDHA inhibition, and FMDV antiviral activity —this compound offers procurement advantages for groups conducting multi-target hit triage. The pre-existing data enables rapid assessment of selectivity and promiscuity profiles without the need for de novo screening, accelerating the decision-making process for resource allocation in early-stage drug discovery.

Sequential Cross-Coupling Methodology

The 4,5-dibromothiophene system has been specifically studied for regioselective palladium-catalyzed cross-coupling reactions [1]. The carboxamide functionality at the 2-position provides an additional point of structural differentiation that may influence coupling regioselectivity relative to the more extensively studied 4,5-dibromothiophene-2-carboxaldehyde system. Academic and industrial groups engaged in synthetic methodology development can utilize this compound to explore electronic and steric effects of the amide substituent on cross-coupling selectivity, contributing to the broader understanding of site-selective functionalization on differentially substituted heterocycles.

• [1] Hergert, L.Y., Nieto, M.J., Becerra, M.C., et al. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. PMC, 2007. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC2596921/ View Source
• [2] Discovery and Synthesis of Heterocyclic Carboxamide Derivatives as Potent Anti-norovirus Agents. Chemical and Pharmaceutical Bulletin, 2016, Volume 64, Issue 5, Pages 465-475. Available at: https://www.jstage.jst.go.jp/article/cpb/64/5/64_c16-00001/_html/-char/en View Source
• [3] Dufour, J., Nicolas, L., Tsuchiya, T., et al. (Bayer Aktiengesellschaft). Substituted Thiophene Carboxamides and Derivatives Thereof as Microbicides. US Patent Application 20220274945, 2022. See claims for 4,5-dibromo N-alkyl carboxamide derivatives. Available at: https://www.patentsencyclopedia.com/app/20220274945 View Source